N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
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Description
N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C19H17FN4O3S2 and its molecular weight is 432.49. The purity is usually 95%.
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Scientific Research Applications
Cytotoxic Activity : A study by Ghorab et al. (2015) investigated sulfonamide derivatives' cytotoxic activity against breast and colon cancer cell lines. This research suggests potential applications in developing anticancer drugs (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).
Antiproliferative Activities : Mert et al. (2014) explored the antiproliferative activities of pyrazole-sulfonamide derivatives against cancer cell lines, indicating the compound's potential in cancer treatment (Mert, Yaglıoglu, Demirtaş, & Kasımoğulları, 2014).
Antibacterial and Antifungal Activities : Janakiramudu et al. (2017) studied the antimicrobial potency of sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline, revealing their significant effectiveness against various bacterial and fungal strains (Janakiramudu, Rao, Srikanth, Madhusudhana, Murthy, Devamma, Chalapathi, & Raju, 2017).
Carbonic Anhydrase Inhibition : A study by Turkmen et al. (2005) examined novel sulfanilamide/acetazolamide derivatives' interactions with carbonic anhydrase isozymes, suggesting potential applications in treating conditions associated with altered carbonic anhydrase activity (Turkmen, Durgun, Yilmaztekin, Emul, Innocenti, Vullo, Scozzafava, & Supuran, 2005).
Synthesis of Bioactive Molecules : Patel et al. (2009) focused on synthesizing fluoro-substituted benzothiazoles containing sulphonamido quinazolinyl imidazole, which were evaluated for various biological and pharmacological activities, demonstrating the compound's versatility in synthesizing bioactive molecules (Patel, Sreenivasa, Jayachandran, & Kumar, 2009).
Synthesis and Characterization of Metal Complexes : Büyükkıdan et al. (2013) synthesized and characterized metal complexes of heterocyclic sulfonamide, demonstrating their strong carbonic anhydrase inhibitory properties (Büyükkıdan, Bülbül, Kasımoğulları, & Büyükkıdan, 2013).
Properties
IUPAC Name |
N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-4-methylthiadiazole-5-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H17FN4O3S2/c1-12-18(28-23-22-12)19(25)21-15-7-4-13-3-2-10-24(17(13)11-15)29(26,27)16-8-5-14(20)6-9-16/h4-9,11H,2-3,10H2,1H3,(H,21,25) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAXYPUIZUNUONT-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)NC2=CC3=C(CCCN3S(=O)(=O)C4=CC=C(C=C4)F)C=C2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN4O3S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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